Cas no 6975-99-1 (6-Dodecyne)

• Product Name: 6-Dodecyne
• CAS No: 6975-99-1
• MF: C₁₂H₂₂
• MW: 166.303083896637
• MDL: MFCD00041658
• CID: 85810
• PubChem ID: 87567741
• Update Time: 2025-10-30

6-Dodecyne Chemical and Physical Properties

Names and Identifiers

• 6-Dodecyne
• Di-n-pentylacetylene
• dodec-6-yne
• Di-n-amyl-acetylen
• Dipentylacetylen
• Dipentylacetylene
• NSC20570
• AKOS006229562
• IHPFQAOOSAGSPN-UHFFFAOYSA-N
• D1192
• D89809
• 6-dodecine
• CS-0322602
• DTXSID80220047
• NSC 20570
• SY049997
• MFCD00041658
• 6975-99-1
• FT-0621106
• NSC-20570
• 6-dodecyn
• DB-242802
• DTXCID80142538

• MDL： MFCD00041658
• Inchi： 1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3-10H2,1-2H3
• InChI Key： IHPFQAOOSAGSPN-UHFFFAOYSA-N
• SMILES： C(CC)CCC#CCCCCC
• BRN： 1737397

Computed Properties

• Exact Mass: 166.17200
• Monoisotopic Mass: 166.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5

Experimental Properties

• Color/Form: Not available
• Density: 0,787 g/cm3
• Melting Point: -13.99°C (estimate)
• Boiling Point: 209°C(lit.)
• Flash Point: 99-100°C/4mm
• Refractive Index: 1.4385
• PSA: 0.00000
• LogP: 4.15040
• Solubility: Not available

6-Dodecyne Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H304
• Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
• Hazard Category Code： 65
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 6-Dodecyne

Introduction to 6-Dodecyne (CAS No. 6975-99-1)

6-Dodecyne, also known as 1-dodecyne, is a linear alkyne with the chemical formula C₁₂H₂₂. This compound is characterized by a terminal alkyne group, which imparts unique chemical and physical properties that make it valuable in various applications, particularly in the fields of organic synthesis, materials science, and pharmaceutical research.

The CAS Number 6975-99-1 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise and unambiguous reference to this specific chemical compound. This number is crucial for researchers and professionals in the chemical industry to accurately identify and track 6-Dodecyne in databases, literature, and regulatory documents.

6-Dodecyne is a colorless liquid with a mild odor. It has a molecular weight of 158.30 g/mol and a boiling point of approximately 234°C at standard atmospheric pressure. The compound is insoluble in water but readily soluble in organic solvents such as ethanol, acetone, and diethyl ether. These physical properties make it suitable for use in various synthetic reactions and processes.

In the realm of organic synthesis, 6-Dodecyne serves as a versatile building block for the preparation of more complex molecules. Its terminal alkyne group can undergo a wide range of reactions, including alkyne metathesis, Sonogashira coupling, and cycloaddition reactions. These reactions are fundamental in the synthesis of functional materials, polymers, and pharmaceutical intermediates.

Recent advancements in materials science have highlighted the potential of 6-Dodecyne in the development of functional materials. For instance, researchers have utilized 6-Dodecyne to create self-assembled monolayers (SAMs) on gold surfaces. These SAMs exhibit excellent stability and can be used to modify surface properties for applications such as biosensors and catalytic surfaces.

In pharmaceutical research, 6-Dodecyne has shown promise as a precursor for the synthesis of bioactive compounds. The alkyne group can be selectively functionalized to introduce various pharmacophores, leading to the development of new drugs with improved therapeutic profiles. For example, studies have demonstrated the use of 6-Dodecyne in the synthesis of alkynylated peptides and nucleosides, which have potential applications in cancer therapy and antiviral treatments.

The safety profile of 6-Dodecyne is an important consideration for its use in various applications. While it is generally considered stable under normal conditions, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it away from heat sources and incompatible materials, are essential to ensure its stability and safety.

In conclusion, 6-Dodecyne (CAS No. 6975-99-1) is a valuable compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it an essential building block for the development of advanced materials and bioactive compounds. As research continues to advance, the potential uses of 6-Dodecyne are likely to expand further, contributing to significant advancements in these fields.